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Compound of Interest

Compound Name: Hexanedioic acid, sodium salt (1:)

Cat. No.: B3254173 Get Quote

Welcome to the technical support center for hexanedioic acid, sodium salt (1:), also known

as monosodium adipate. This resource is designed to assist researchers, scientists, and drug

development professionals in troubleshooting and preventing precipitation issues during their

experiments.

Frequently Asked Questions (FAQs)
Q1: What is hexanedioic acid, sodium salt (1:), and what are its common applications?

A1: Hexanedioic acid, sodium salt (1:) is the monosodium salt of adipic acid. It is a white

crystalline powder.[1][2] In industrial applications, the disodium salt is often used as a food

additive (E number E356) for acidity regulation and as a buffering agent.[2][3] In research and

development, it and its parent compound, adipic acid, are utilized in the synthesis of polymers

like nylon-6,6 and polyurethanes, as plasticizers, and in the formation of various salts and co-

crystals in pharmaceutical development.[4][5]

Q2: What are the key solubility properties of hexanedioic acid and its sodium salt?

A2: Hexanedioic acid (adipic acid) is moderately soluble in water, and its solubility increases

significantly with temperature.[1][6] The solubility of its sodium salt, sodium adipate, is generally

high in water.[3] However, the solubility of both is highly dependent on the pH of the solution.

Q3: How does pH affect the solubility of hexanedioic acid, sodium salt (1:)?
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A3: The pH of the solution is a critical factor. Hexanedioic acid is a dicarboxylic acid with two

pKa values (pKa1 ≈ 4.42 and pKa2 ≈ 5.42).[7] At a pH below its pKa values, the compound will

be in its less soluble, protonated (acidic) form.[8] Conversely, at a higher pH, it will exist in its

more soluble, ionized (salt) form.[1] Therefore, a decrease in pH is a common cause of

precipitation.

Q4: Can temperature changes cause precipitation?

A4: Yes. The solubility of both adipic acid and its sodium salts in water is temperature-

dependent, increasing as the temperature rises.[1][3][9] Consequently, if a solution is prepared

at an elevated temperature and then allowed to cool, the solubility will decrease, potentially

leading to precipitation.

Q5: What is the "salting out" effect, and can it cause precipitation?

A5: "Salting out" is a phenomenon where the solubility of a substance in a solution is

decreased by the addition of another salt. While the sodium salt of hexanedioic acid is quite

soluble, the addition of other salts, especially those containing divalent cations (e.g., calcium or

magnesium), could potentially lead to the formation of less soluble dicarboxylate salts, causing

precipitation.

Troubleshooting Guide for Precipitation Issues
This guide provides a systematic approach to identifying and resolving precipitation issues with

hexanedioic acid, sodium salt (1:).

Step 1: Characterize the Precipitate and the Conditions
Before taking corrective action, it is crucial to understand the nature of the problem.

Observe the precipitate: Note its appearance (e.g., crystalline, amorphous), color, and the

conditions under which it formed (e.g., upon cooling, after pH adjustment, after adding

another reagent).

Measure the pH of the supernatant: This is a critical first step, as pH is a primary factor in the

solubility of dicarboxylic acids and their salts.
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Note the temperature: Record the temperature at which the precipitation occurred and

compare it to the temperature during the initial dissolution.

Review the composition of your solution: Identify all components in the mixture, including

solvents, buffers, and other solutes.

Step 2: Identify the Root Cause
Based on your observations, use the following decision tree to pinpoint the likely cause of

precipitation.
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Precipitation Observed

Measure pH of Supernatant

Is pH < 6.0?

Likely Cause:
Protonation to less soluble

hexanedioic acid.

Yes

Review Temperature Conditions

No

Solution:
Increase pH with a suitable base

(e.g., NaOH).
Was the solution cooled?

Likely Cause:
Decreased solubility
at lower temperature.

Yes

Analyze Solution Components

No

Solution:
Gently warm the solution.

Maintain a constant temperature.

Are divalent cations
(e.g., Ca²⁺, Mg²⁺) present?

Likely Cause:
Formation of an insoluble

dicarboxylate salt.

Yes

Was there solvent evaporation?

No

Solution:
Add a chelating agent (e.g., EDTA)

or use a different salt.

Likely Cause:
Increased concentration
beyond solubility limit.

Yes

Solution:
Add more solvent to redissolve.

Prevent evaporation.

Click to download full resolution via product page

Caption: Troubleshooting workflow for hexanedioic acid, sodium salt precipitation.
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Step 3: Implement Corrective and Preventative Actions
Based on the identified cause, follow the appropriate protocol.

Experimental Protocols
Protocol 1: pH Adjustment to Re-dissolve Precipitate

Objective: To re-dissolve a precipitate caused by low pH.

Materials:

Precipitated solution

0.1 M Sodium Hydroxide (NaOH) solution

pH meter or pH indicator strips

Stir plate and stir bar

Procedure:

1. Place the vessel containing the precipitated solution on a stir plate and add a stir bar.

2. Begin gentle stirring.

3. Slowly add the 0.1 M NaOH solution dropwise to the suspension.

4. Monitor the pH of the solution continuously.

5. Continue adding NaOH until the precipitate dissolves and the pH is in the desired range

(typically > 6.0 for full dissolution).

6. Record the final pH and the volume of NaOH added.

Protocol 2: Determining Temperature-Dependent Solubility

Objective: To determine the solubility of hexanedioic acid, sodium salt at different

temperatures to prevent precipitation upon cooling.
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Materials:

Hexanedioic acid, sodium salt (1:)

Solvent (e.g., deionized water)

Temperature-controlled water bath or heating mantle with a thermometer

Stir plate and stir bar

Analytical balance

Procedure:

1. Prepare a saturated solution by adding an excess of the salt to a known volume of the

solvent at room temperature.

2. Place the solution in the temperature-controlled bath and allow it to equilibrate at the

desired temperature for at least one hour with continuous stirring.

3. Once equilibrated, stop stirring and allow the undissolved solid to settle.

4. Carefully extract a known volume of the clear supernatant.

5. Weigh the extracted supernatant.

6. Evaporate the solvent from the supernatant and weigh the remaining solid.

7. Calculate the solubility in g/100 mL or other desired units.

8. Repeat steps 2-7 for a range of temperatures.

Data Presentation
Table 1: Solubility of Hexanedioic Acid in Water at Various Temperatures
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Temperature (°C) Solubility (g/L)

10 14

25 24

100 1600

Data sourced from Wikipedia[6]

Table 2: pKa Values of Hexanedioic Acid

Dissociation Step pKa Value (at 25 °C)

pKa1 4.42

pKa2 5.42

Data sourced from Chemistry LibreTexts[7]

Signaling Pathways and Logical Relationships
The primary chemical equilibrium at play is the acid-base dissociation of hexanedioic acid. The

following diagram illustrates the relationship between pH and the protonation state of the

molecule, which directly impacts its solubility.

Hexanedioic Acid
(H₂A)

Low Solubility

Monosodium Adipate
(HA⁻)

Moderate Solubility+ OH⁻ / - H⁺

+ H⁺ / - OH⁻

Disodium Adipate
(A²⁻)

High Solubility
+ OH⁻ / - H⁺

+ H⁺ / - OH⁻

Low pH
(e.g., < 4.4)

Predominant
Species

Mid pH
(e.g., 4.4 - 5.4)

Predominant
Species

High pH
(e.g., > 5.4)

Predominant
Species
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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